7-{[(2,2,2,-Trichloroethyl)oxy]carbonyl} Baccatin III
7-{[(2,2,2,-Trichloroethyl)oxy]carbonyl} Baccatin III
Brand Name:
Vulcanchem
CAS No.:
103150-33-0
VCID:
VC0019745
InChI:
InChI=1S/C34H39Cl3O13/c1-16-20(40)13-33(44)27(49-28(42)19-10-8-7-9-11-19)25-31(6,26(41)24(47-17(2)38)23(16)30(33,4)5)21(48-29(43)46-15-34(35,36)37)12-22-32(25,14-45-22)50-18(3)39/h7-11,20-22,24-25,27,40,44H,12-15H2,1-6H3/t20-,21-,22+,24+,25-,27-,31+,32-,33+/m0/s1
SMILES:
CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC(=O)OCC(Cl)(Cl)Cl)C)OC(=O)C
Molecular Formula:
C₃₄H₃₉Cl₃O₁₃
Molecular Weight:
762.02
7-{[(2,2,2,-Trichloroethyl)oxy]carbonyl} Baccatin III
CAS No.: 103150-33-0
Cat. No.: VC0019745
Molecular Formula: C₃₄H₃₉Cl₃O₁₃
Molecular Weight: 762.02
* For research use only. Not for human or veterinary use.
![7-{[(2,2,2,-Trichloroethyl)oxy]carbonyl} Baccatin III - 103150-33-0](/images/no_structure.jpg)
Specification
| CAS No. | 103150-33-0 |
|---|---|
| Molecular Formula | C₃₄H₃₉Cl₃O₁₃ |
| Molecular Weight | 762.02 |
| IUPAC Name | [(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4,12-diacetyloxy-1,15-dihydroxy-10,14,17,17-tetramethyl-11-oxo-9-(2,2,2-trichloroethoxycarbonyloxy)-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate |
| Standard InChI | InChI=1S/C34H39Cl3O13/c1-16-20(40)13-33(44)27(49-28(42)19-10-8-7-9-11-19)25-31(6,26(41)24(47-17(2)38)23(16)30(33,4)5)21(48-29(43)46-15-34(35,36)37)12-22-32(25,14-45-22)50-18(3)39/h7-11,20-22,24-25,27,40,44H,12-15H2,1-6H3/t20-,21-,22+,24+,25-,27-,31+,32-,33+/m0/s1 |
| SMILES | CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)OC(=O)OCC(Cl)(Cl)Cl)C)OC(=O)C |
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